Cas no 2138394-87-1 (4-(butan-2-yl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-(butan-2-yl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 2138394-87-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6082278
• PubChem ID: 165478294
• Update Time: 2025-07-08

4-(butan-2-yl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(butan-2-yl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• 4-(butan-2-yl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
• EN300-1077054
• 2138394-87-1

• Inchi： 1S/C12H21N3/c1-5-9(2)12(3)11-10(6-7-14-12)13-8-15(11)4/h8-9,14H,5-7H2,1-4H3
• InChI Key： IHUIZHHLFUJLCX-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1(C)C(C)CC)N(C)C=N2

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-(butan-2-yl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

4-(Butan-2-yl)-3,4-Dimethyl-3H,4H,5H,6H,7H-Imidazo[4,5-c]Pyridine: A Comprehensive Overview

The compound with CAS No. 2138394-87-1, commonly referred to as 4-(butan-2-yl)-3,4-dimethyl-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and potential applications in drug design and advanced materials. The imidazo[4,5-c]pyridine framework is particularly interesting due to its aromaticity and ability to form stable structures under various conditions.

Recent studies have highlighted the importance of imidazo[4,5-c]pyridine derivatives in the development of novel pharmaceutical agents. Researchers have explored the compound's ability to act as a scaffold for designing bioactive molecules with potential applications in treating neurodegenerative diseases and cancer. The butan-2-yl substituent in this compound plays a crucial role in modulating its pharmacokinetic properties, making it a promising candidate for drug delivery systems. Furthermore, the dimethyl groups attached to the imidazo[4,5-c]pyridine core enhance the molecule's stability and solubility in organic solvents.

The synthesis of 4-(butan-2-yl)-3,4-dimethyl-imidazo[4,5-c]pyridine involves a multi-step process that typically includes cyclization reactions and selective substitution. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better purity levels during the synthesis process. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cross-coupling reactions and hydrogenation.

In terms of applications, this compound has shown potential in the field of optoelectronics. Its aromatic structure and conjugated system make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies have demonstrated that the imidazo[4,5-c]pyridine framework can enhance the efficiency of charge transport layers in OLEDs by improving electron mobility. Additionally, its thermal stability makes it a viable candidate for high-performance electronic devices operating under extreme conditions.

Another area where this compound has shown promise is in catalysis. The presence of nitrogen atoms in the imidazo[4,5-c]pyridine ring provides a platform for coordinating metal ions, making it an effective ligand in transition metal catalysts. Recent research has focused on its role in asymmetric catalysis and its ability to facilitate enantioselective reactions. The butan-2-yl group contributes to the ligand's flexibility and chiral environment required for enantioselective transformations.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further research is needed to assess its long-term effects on ecosystems when used in large-scale industrial applications.

In conclusion, 4-(butan-2-yl)-3,4-dimethyl-imidazo[4,5-c]pyridine (CAS No. 2138394-87-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features make it an attractive target for researchers aiming to develop innovative solutions in drug discovery and materials science. As ongoing studies continue to uncover new properties and uses for this compound